Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-

• CAS RN: 18419-09-5
• Molecular Formula: C13H28OSi
• Molecular Weight: 228.45 g/mol
• IUPAC Name: 3,7-dimethyloct-6-enoxy(trimethyl)silane
• InChI: InChI=1S/C13H28OSi/c1-12(2)8-7-9-13(3)10-11-14-15(4,5)6/h8,13H,7,9-11H2,1-6H3
• InChI Key: GIHFSHYTNPSBQF-UHFFFAOYSA-N
• SMILES: CC(CCC=C(C)C)CCO[Si](C)(C)C

Description

Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-, also known as octenyltrimethoxysilane, is a chemical compound commonly used in the synthesis of polymers and coatings. It is a colorless liquid with a molecular weight of 236.4 g/mol and a boiling point of 190-192°C. In recent years, there has been increasing interest in the scientific research application of this compound due to its unique properties and potential uses in various fields.

Mechanism Of Action

The mechanism of action of Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane is not well understood. It is believed to act as a coupling agent by forming covalent bonds between the polymer and inorganic materials. It may also interact with the surface of the material to improve adhesion and surface properties.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane. However, it is considered to be a low toxicity compound and is not expected to have any significant adverse effects on human health.

Advantages And Limitations For Lab Experiments

Octenyltrimethoxysilane has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. It is also easy to handle and has a long shelf life. However, it has some limitations, such as its low solubility in water, which may make it difficult to use in aqueous systems.

Future Directions

There are several future directions for the scientific research application of Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane. One area of interest is the use of this compound in the synthesis of functional materials, such as sensors and catalysts. Another area of interest is the development of new polymeric materials with improved properties, such as biodegradability and biocompatibility. Additionally, there is potential for the use of Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane in the development of new coatings and adhesives with improved performance and durability.
In conclusion, Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane is a versatile compound with many potential uses in various fields. Its unique properties and low toxicity make it an attractive option for scientific research application. Further research is needed to fully understand its mechanism of action and explore its potential in the development of new materials and applications.

Synthesis Methods

Octenyltrimethoxysilane can be synthesized through the reaction of 3,7-dimethyl-6-octen-1-ol with trimethoxysilane in the presence of a catalyst. The reaction takes place under mild conditions and produces a high yield of the desired product. This method is widely used in industry for the production of Silane, [(3,7-dimethyl-6-octenyl)oxy]trimethyl-thoxysilane.

Scientific Research Applications

Octenyltrimethoxysilane has been extensively studied for its potential uses in various fields. In the field of polymer science, it is used as a coupling agent to improve the adhesion between polymers and inorganic materials. It has also been used in the synthesis of polymeric nanoparticles for drug delivery applications. In the field of coatings, it is used as a surface modifier to improve the water repellency and durability of coatings.